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Compound of Interest

Compound Name: 5-lodo-A-85380 dihydrochloride

Cat. No.: B1395579

Essential Safety and Handling Guide for 5-lodo-
A-85380 dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of 5-lodo-A-85380 dihydrochloride, a highly potent neurotoxic compound. Adherence to these
guidelines is essential to ensure personnel safety and mitigate environmental contamination.

Compound Information and Hazard Assessment

5-lodo-A-85380 dihydrochloride is a potent and selective agonist for the o432 and a6[32
nicotinic acetylcholine receptors (nNAChRs).[1] Its high affinity and biological activity necessitate
handling it as a highly potent active pharmaceutical ingredient (HPAPI).[2][3] While a specific
Occupational Exposure Limit (OEL) has not been established, its pharmacological profile
demands the most stringent safety precautions to prevent accidental exposure.

Key Hazard Considerations:

» High Potency: Active at very low concentrations, increasing the risk of adverse effects from
minimal exposure.

» Neurotoxicity: As a nicotinic acetylcholine receptor agonist, it can have significant
neurological effects.
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» Unknown Long-Term Effects: Comprehensive toxicological data is limited.

A summary of key data is presented in the table below.

Property Value Source

Molecular Formula C9H11IN20 - 2HCI

Molecular Weight 363.03 g/mol

Appearance Off-white powder Sigma-Aldrich

Solubility Water (22 mg/mL), DMSO Sigma-Aldrich, TargetMol
2-8°C, protect from light. Sigma-Aldrich, Tocris

Storage ] o
Desiccate. Bioscience

o o High affinity o432 and a6p32
Biological Activity ACHR - [1]
n agonist.

Operational Plan: From Receipt to Use

A systematic approach to handling 5-lodo-A-85380 dihydrochloride is mandatory. The
following workflow outlines the key steps to be performed within a designated and controlled
environment.
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Caption: Workflow for the safe handling and disposal of 5-lodo-A-85380 dihydrochloride.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1395579?utm_src=pdf-body-img
https://www.benchchem.com/product/b1395579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is the primary barrier against exposure. The following should
be worn at all times when handling the compound:

Gloves: Double gloving with nitrile gloves is required. Inspect gloves for any signs of damage
before use and change them frequently.

Lab Coat: A dedicated, disposable, solid-front gown with tight-fitting cuffs.

Eye Protection: Chemical splash goggles and a face shield.

Respiratory Protection: A NIOSH-approved respirator (e.g., N95 or higher) is recommended,
especially when handling the powder form.

Step-by-Step Handling Procedures

» Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks in a designated receiving
area.

o Store the compound in its original, tightly sealed container in a secure, ventilated, and
clearly labeled area at 2-8°C, protected from light.

e Weighing:

o All weighing activities must be conducted in a containment device such as a vented
balance enclosure or a glove box.

o Use dedicated, disposable weighing tools.

o After weighing, carefully seal the primary container and decontaminate its exterior before
returning it to storage.

¢ Dissolution:

o Prepare solutions in a certified chemical fume hood.
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o Add the solvent to the weighed compound slowly to avoid splashing.

o If sonication is required, ensure the container is sealed.

e Experimental Use:
o Conduct all experimental procedures involving the compound in a chemical fume hood.
o Clearly label all solutions.

o Minimize the generation of aerosols.

Disposal and Decontamination Plan

Proper disposal and decontamination are critical to prevent environmental contamination and

secondary exposure.

Waste Disposal

» Solid Waste: All contaminated solid waste (e.g., gloves, weighing paper, disposable lab
coats, pipette tips) must be collected in a dedicated, clearly labeled, and sealed hazardous
waste container.

e Liquid Waste: Collect all liquid waste containing 5-lodo-A-85380 dihydrochloride in a
sealed, labeled, and appropriate hazardous waste container. Do not mix with other waste

streams.

» Final Disposal: All waste must be disposed of through a licensed hazardous waste disposal

service, preferably by incineration.

Decontamination

Caution: The reactivity of 5-lodo-A-85380 dihydrochloride with common decontamination
agents is not fully characterized. The formation of potentially hazardous byproducts is possible.
Therefore, a multi-step decontamination process is recommended.

« Initial Cleaning: Wipe all surfaces and equipment with a detergent solution to physically
remove the compound.
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e Chemical Inactivation (with caution):

o Prepare a fresh solution of 1 M sodium hydroxide or a >10% sodium hypochlorite (bleach)
solution.

o Apply the solution to the surface and allow a contact time of at least 30 minutes.

o Note: Due to the iodo- group, reacting with bleach could potentially generate volatile and
hazardous iodinated byproducts. This step should be performed in a well-ventilated area
(fume hood) and with appropriate respiratory protection.

e Final Rinse: Thoroughly rinse the surfaces with water.

« Verification: If analytical methods are available, perform wipe tests to confirm the absence of
residual contamination.

By implementing these rigorous safety and handling protocols, researchers can work safely
with 5-lodo-A-85380 dihydrochloride while minimizing risks to themselves and the
environment. Always consult your institution's Environmental Health and Safety (EHS)
department for specific guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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